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Compound of Interest

Compound Name: N,N-Dimethylpivalamide

CAS No.: 24331-71-3

Cat. No.: B1295279

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylpivalamide, also known as N,N,2,2-Tetramethylpropanamide, is a tertiary amide

derivative of pivalic acid. Its chemical structure, featuring a bulky tert-butyl group adjacent to

the amide functionality, imparts specific steric and electronic properties that make it a subject of

interest in organic synthesis and medicinal chemistry. A thorough understanding of its physical

properties is fundamental for its application in reaction kinetics, formulation development, and

as a reference compound in material science. This guide provides a summary of the available

physical property data for N,N-Dimethylpivalamide and details the standard experimental

protocols for their determination.

Core Physical and Chemical Properties
A summary of the key physical and chemical identifiers for N,N-Dimethylpivalamide is

presented below.
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Property Value Source

Chemical Name N,N-Dimethylpivalamide -

Synonyms
N,N,2,2-

Tetramethylpropanamide
[1]

CAS Number 24331-71-3 [1]

Molecular Formula C₇H₁₅NO [1]

Molecular Weight 129.20 g/mol [2]

Appearance Data not readily available -

Melting Point Data not readily available -

Boiling Point 75-76 °C (at 0.020 atm) [3]

Density Data not readily available -

Solubility Data not readily available -

Experimental Protocols
The following sections detail the standard laboratory procedures for determining the key

physical properties of a chemical substance like N,N-Dimethylpivalamide.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure substance, this transition occurs over a narrow temperature range.

Methodology: Capillary Tube Method

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a

capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block or oil bath with a thermometer or an electronic temperature sensor. The
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sample should be positioned adjacent to the temperature sensor to ensure accurate

measurement.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire sample has turned into a clear liquid is

recorded as the completion of melting. The melting point is reported as this range.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

Apparatus Setup: A small quantity of the liquid is placed in a distillation flask with a few

boiling chips to ensure smooth boiling. A thermometer is positioned in the neck of the flask

such that the top of the bulb is level with the bottom of the side-arm leading to the

condenser.

Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the

thermometer bulb.

Equilibrium: The temperature will stabilize when the vapor is in equilibrium with the boiling

liquid.

Measurement: This stable temperature is recorded as the boiling point. It is crucial to also

record the atmospheric pressure at the time of the measurement, as the boiling point is

pressure-dependent.

Methodology: Capillary Method (for small quantities)

Sample Preparation: A small amount of the liquid (a few drops) is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

Heating: The test tube is attached to a thermometer and heated in a water or oil bath.
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Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heat is then removed.

Measurement: The temperature at which the liquid just begins to enter the capillary tube

upon cooling is recorded as the boiling point.

Determination of Density
Density is the mass of a substance per unit volume. For a liquid, it is typically measured using a

pycnometer or a graduated cylinder and a balance.

Methodology: Using a Graduated Cylinder and Balance

Mass of Empty Cylinder: An empty, dry graduated cylinder is weighed on an analytical

balance, and its mass is recorded.

Volume of Liquid: A known volume of the liquid is carefully added to the graduated cylinder.

The volume is read from the bottom of the meniscus.

Mass of Cylinder and Liquid: The graduated cylinder containing the liquid is reweighed, and

the total mass is recorded.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder from the total mass. The density is then calculated by dividing the mass of the liquid

by its volume. The temperature at which the measurement is made should be recorded as

density is temperature-dependent.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology: Shake-Flask Method

Preparation of Saturated Solution: An excess amount of the solute (N,N-
Dimethylpivalamide) is added to a known volume of the solvent in a flask.
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Equilibration: The flask is sealed and agitated (e.g., in a shaker bath) at a constant

temperature for an extended period (typically 24-48 hours) to ensure that equilibrium is

reached.

Phase Separation: The solution is then allowed to stand undisturbed at the same constant

temperature to allow the undissolved solid to settle.

Sampling and Analysis: A sample of the supernatant (the clear saturated solution) is carefully

withdrawn, often using a filtered syringe to avoid transferring any solid particles.

Quantification: The concentration of the solute in the sample is determined using a suitable

analytical technique, such as UV-Vis spectroscopy, HPLC, or gravimetric analysis after

solvent evaporation. The solubility is then expressed as mass of solute per volume or mass

of solvent (e.g., g/100 mL or g/100 g). This process is repeated for various solvents of

interest.

Visualizations
Experimental Workflow for Physical Property
Characterization
The following diagram illustrates a logical workflow for the experimental determination of the

key physical properties of a chemical compound.
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Caption: A logical workflow for the characterization of key physical properties.

Schematic for Boiling Point Determination by Capillary
Method
This diagram illustrates the setup for determining the boiling point of a liquid using the capillary

method, which is suitable for small sample volumes.
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Caption: Setup for determining boiling point using the capillary method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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